1-(2-methoxyphenyl)-3-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)urea

• IUPAC Name: 1-(2-methoxyphenyl)-3-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]urea
• InChI: InChI=1S/C17H18N4O2S/c1-23-15-6-3-2-5-13(15)19-17(22)18-9-11-21-10-8-14(20-21)16-7-4-12-24-16/h2-8,10,12H,9,11H2,1H3,(H2,18,19,22)
• InChI Key: QYHCNGAAELNMGX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)NCCN2C=CC(=N2)C3=CC=CS3
• Molecular Formula: C17H18N4O2S
• Molecular Weight: 342.4 g/mol

Description

1-(2-methoxyphenyl)-3-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as MPPEU and is a member of the class of urea derivatives. In

Scientific Research Applications

Anion Tuning and Hydrogel Formation

Anion Tuning of the Rheology, Morphology, and Gelation of a Low Molecular Weight Salt Hydrogelator explores how 1-(3-Methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea forms hydrogels in acidic environments. This study demonstrates the compound's ability to form gels with varying physical properties depending on the anion present, illustrating its potential in creating tunable materials for various applications (Lloyd & Steed, 2011).

Novel Pyridine and Naphthyridine Derivatives

In Synthesis of some novel pyridine and naphthyridine derivatives , derivatives undergo reactions to afford new compounds with potential for further chemical modifications and biological activities. This research highlights the synthetic versatility of compounds containing pyrazole and thiophene units (Abdelrazek et al., 2010).

Directed Lithiation

Directed Lithiation of N′-[2-(4-Methoxyphenyl)ethyl]-N,N-dimethylurea and tert-Butyl [2-(4-methoxyphenyl)ethyl]carbamate discusses the lithiation process of similar compounds, leading to highly substituted products. This method provides a pathway for the introduction of various functional groups into the molecule, showcasing its potential in complex organic syntheses (Smith et al., 2013).

Antitumor Activities

Synthesis, Crystal Structure, Antitumor Activities and Docking Study of 1-(2-(1H-Indol-3-yl)ethyl)-3-(2-methoxyphenyl)urea presents the synthesis and structural characterization of a compound with demonstrated antitumor activities. The study includes molecular docking to rationalize its potency, indicating the therapeutic potential of such molecules (Hu et al., 2018).

Molecular Design for p38α MAPK Inhibition

Structure-based design, synthesis, and biological evaluation of N-pyrazole, N'-thiazole urea inhibitors of MAP kinase p38α showcases the design and synthesis of inhibitors targeting p38α MAPK, a protein involved in inflammatory responses and disease states. This work exemplifies the application of these compounds in developing new therapeutic agents (Getlik et al., 2012).